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Compound of Interest

Compound Name: Yunaconitoline

Cat. No.: B15589546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Yunaconitoline, a complex diterpenoid alkaloid. The information is compiled to

serve as a foundational resource for researchers engaged in natural product chemistry,

pharmacology, and drug development.

Physicochemical Properties
Yunaconitoline is a C19-diterpenoid alkaloid isolated from the roots of plants belonging to the

Aconitum genus, such as Aconitum bulleyanum.[1] Its complex structure contributes to its

significant biological activity and presents a subject of interest for chemical and

pharmacological studies.

The key physicochemical properties of Yunaconitoline are summarized in the table below,

providing a quick reference for laboratory use.
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Property Value Source

Molecular Formula C34H43NO10 [1][2]

Molecular Weight 625.72 g/mol [1][2]

Appearance Powder [2]

Boiling Point (Predicted) 711.5 ± 60.0 °C [1]

Density (Predicted) 1.35 ± 0.1 g/cm3 [1]

pKa (Predicted) 12.82 ± 0.70 [1]

Solubility Profile
The solubility of a compound is a critical parameter for its formulation and biological testing.

The known solubility characteristics of Yunaconitoline are detailed below.

Solvent Solubility Source

General
Soluble in organic solvents like

methanol, ethanol, and DMSO.

Experimental Protocols
The analysis and characterization of Yunaconitoline rely on standard analytical techniques

employed in natural product chemistry. While specific, detailed protocols for Yunaconitoline
are not extensively published, the following sections outline generalized experimental

workflows applicable to this and similar diterpenoid alkaloids.

High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC is a fundamental technique for the separation, identification, and quantification of

Yunaconitoline from plant extracts or reaction mixtures.

Methodology:
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Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient elution is often employed, starting with a higher polarity solvent

system (e.g., water with a modifier like formic acid or ammonium acetate) and gradually

increasing the proportion of an organic solvent like acetonitrile or methanol.

Detection: UV detection is a common method, with the wavelength set based on the

chromophores present in the molecule.

Sample Preparation: A sample of the plant extract or purified compound is dissolved in a

suitable solvent (e.g., methanol), filtered, and then injected into the HPLC system.

A generalized workflow for HPLC analysis is depicted below.
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Sample Preparation HPLC System Data Analysis

Plant Extract / Sample Dissolve in Solvent Filter (0.45 µm) Inject into HPLC C18 Column Separation UV Detection Generate Chromatogram Quantify / Qualify

Purified Yunaconitoline

Dissolve in Deuterated Solvent

NMR Data Acquisition
(1D: ¹H, ¹³C; 2D: COSY, HSQC, HMBC)

Data Processing
(FT, Phasing, Baseline Correction)

Spectral Analysis & Signal Assignment

Structure Elucidation
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Yunaconitoline Sample Ionization (e.g., ESI) Mass Analysis
(e.g., TOF, Orbitrap) Detection Mass Spectrum Generation Data Analysis

(m/z, Fragmentation)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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